Cas no 262291-80-5 (4H-Pyrazol-4-one,3,5-diamino-, oxime)

• Product Name: 4H-Pyrazol-4-one,3,5-diamino-, oxime
• CAS No: 262291-80-5
• MF: C₃H₅N₅O
• MW: 127.104698896408
• CID: 247462
• PubChem ID: 10607097
• Update Time: 2025-04-19

4H-Pyrazol-4-one,3,5-diamino-, oxime Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazol-4-one,3,5-diamino-, oxime
• 4H-Pyrazol-4-one,3,5-diamino-,oxime(9CI)
• 3,5-Diamino-4H-pyrazol-4-one oxime
• SCHEMBL12464663
• 262291-80-5
• AKOS006347356

• Inchi： 1S/C3H5N5O/c4-2-1(8-9)3(5)7-6-2/h(H5,4,5,6,7)
• InChI Key： UXYQMXTVMIBLLV-UHFFFAOYSA-N
• SMILES： O=NC1C(N)=NNC=1N

Computed Properties

• Exact Mass: 127.04900
• Monoisotopic Mass: 127.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.35000
• LogP: -1.26860